Cas no 177716-59-5 (Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl])

• Product Name: Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl]
• CAS No: 177716-59-5
• MF: C₂₁H₂₃ClFNO₂
• MW: 375.864228487015
• MDL: MFCD03458070
• CID: 112693
• PubChem ID: 24878898
• Update Time: 2025-06-08

Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl] Chemical and Physical Properties

Names and Identifiers

• Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl]
• MDMO-PPV
• MODO-PPV
• Poly[2-methoxy-5-(3,7-dimethyloctyloxy)-1,4-phenylenevinylene]
• Poly[2-methoxy-5-(3′,7′-dimethyloctyloxy)-1,4-phenylenevinylene]
• Regular- MDMO-PPV
• MDMO-PPV light-emitting polymer
• Poly[2-methoxy-5-(3,7-dimethyoctyoxyl)-1,4-phenylenevinylene]
• Poly[2-methoxy-5-(3,7-dimethyloctyloxy) phenylenevinylene-1,4-diyl]
• Poly[2-methoxy-5-(3′,7′-dimethyloctyloxy)-1,4-phenylenevinylene],MDMO-PPV
• UNII-J6292F8L3D
• Halopidol
• Biomol-NT_000035
• 4-(4-(4-chlorophenyl)-4-hydroxy-1-piperidyl)-1-(4-fluorophenyl)-butan-1-one
• 4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidyl]-1-(4-fluorophenyl)butan-1-one
• GTPL86
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)butan-1-one
• 4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(4-fluorophenyl)-1-butanone
• HALOPERIDOL (EP MONOGRAPH)
• cMAP_000037
• CAS-52-86-8
• HALOPERIDOL (USP IMPURITY)
• Haloperidol for peak identification
• BH166165
• BCP33202
• FT-0669101
• Z1590789254
• FT-0697842
• PS14 - Haloperidol
• HMS2234P08
• NCGC00015500-15
• C21H23ClFNO2
• S1920
• .gamma.-[4-(p-Chlorphenyl)-4-hydroxpiperidino]-p-fluorbutyrophenone
• Eukystol
• NSC615296
• Spectrum2_001268
• KBio3_002869
• CCG-36042
• gamma-(4-(p-Chlorophenyl)-4-hydroxypiperidino)-p-fluorbutyrophenone
• NCGC00023875-04
• NCGC00023875-05
• Sernel
• HALOPERIDOL [USP IMPURITY]
• HALOPERIDOL [WHO-IP]
• NSC170973
• 4-[4-(p-Chlorophenyl)-4-hydroxypiperidino]-4'-fluorobutyrophenone
• Duraperidol
• R 1625
• HALOPERIDOL [MART.]
• Oprea1_509923
• BIDD:GT0128
• 1-(3-p-Fluorobenzoylpropyl)-4-p-chlorophenyl-4-hydroxypiperidine
• BRN 0331267
• Epoxy resins
• Butyrophenone, 4'-fluoro-4-(4-(p-chlorophenyl)-4-hydroxypiperidino)-
• HALOPERIDOL DECANOATE IMPURITY G [EP IMPURITY]
• Serenase
• Picroside-III
• HALOPERIDOL [EP MONOGRAPH]
• VU0239704-10
• HALOPERIDOL [HSDB]
• SR-01000003076-8
• NCGC00254503-01
• CCG-39111
• Sernas
• Haloperidol [USAN:USP:INN:BAN:JAN]
• 4-(4-(p-Chlorophenyl)-4-hydroxypiperidino)-4'-fluorobutyrophenone
• Peluces
• Dozic
• gamma-(4-(p-Chlorophenyl)-4-hydroxpiperidino)-p-fluorbutyrophenone
• NCGC00015500-07
• Butyrophenone, 4-[4-(p-chlorophenyl)-4-hydroxypiperidino]-4'-fluoro-
• LNEPOXFFQSENCJ-UHFFFAOYSA-
• VESALIUM COMPONENT HALOPERIDOL
• 4'-Fluoro-4-(4-hydroxy-4-p-chlorophenylpiperidino)butyrophenone
• HALOPERIDOL [USP MONOGRAPH]
• W-105791
• N05AD01
• HALOPERIDOL (USP-RS)
• KBio2_007526
• KBio2_004958
• NCGC00015500-32
• NCGC00023875-07
• A899749
• SR-01000003076-2
• Haloperidol, European Pharmacopoeia (EP) Reference Standard
• Haloperidol, United States Pharmacopeia (USP) Reference Standard
• Halol
• KBioSS_002395
• KBio1_000654
• SCHEMBL8264
• SPBio_002069
• BRD-K67783091-003-03-6
• BRD-K67783091-001-05-5
• Aloperidin
• Galoperidol
• 4-(4-(para-Chlorophenyl)-4-hydroxypiperidino)-4'-fluorobutyrophenone
• Prestwick3_000115
• BSPBio_002096
• 4-(4-Hydroxy-4'-chloro-4-phenylpiperidino)-4'-fluorobutyrophenone
• NSC-757054
• EU-0100583
• NINDS_000654
• 1-Butanone, 4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(4-fluorophenyl)-
• Haldol Solutab
• Serenace
• Haloperidol decanoate impurity, haloperidol-
• NCGC00015500-24
• Haloperidol for system suitability, European Pharmacopoeia (EP) Reference Standard
• Halosten
• Tox21_110162
• NCGC00023875-09
• gamma-[4-(p-chlorophenyl)-4-hydroxypiperidino]-p-fluorobutyrophenone
• SW196557-4
• 4-(4-HYDROXY-4'-CHLORO-4-PHENYLPIPERIDINO)-4'-FLUORBUTYROPHENONE
• NCGC00015500-03
• 177716-59-5
• SPBio_001236
• HALOPERIDOL (MART.)
• NCGC00015500-01
• NCGC00015500-14
• NCGC00023875-08
• Spectrum5_000788
• Haloperidol for peak identification, European Pharmacopoeia (EP) Reference Standard
• gamma-(4-(p-Chlorophenyl)-4-hydroxypiperidino)-p-fluorobutyrophenone
• Tocris-0931
• IDI1_000654
• CCRIS 1630
• AB00052008_23
• KBio3_001316
• NS00010402
• HALOPERIDOL [VANDF]
• Prestwick1_000115
• DB00502
• HMS2091J09
• Halopal
• Haloperidol, powder
• Spectrum4_000570
• NCGC00015500-12
• 4-(4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl)-1-(4-fluorophenyl)-1-butanone
• HALOPERIDOL [INN]
• Pekuces
• WLN: T6NTJ A3VR DF& DQ DR DG
• MLS000028450
• Spectrum3_000448
• HALOPERIDOL [ORANGE BOOK]
• DTXSID4034150
• Haldol
• HALOPERIDOL [USAN]
• SBI-0050565.P004
• NSC 170973
• HALOPERIDOL [USP-RS]
• KBio2_001341
• AB00052008
• 52-86-8
• 4-[4-(4-Chloro-phenyl)-4-hydroxy-piperidin-1-yl]-1-(4-fluoro-phenyl)-butan-1-one;propionate(HCl)
• HMS3370H11
• LP00583
• MRF-0000027
• McM-JR-1625
• AB00052008_24
• SMR000058303
• Halidol
• HMS2089M15
• HMS3657I13
• 4-[4-(4-Chlorophenyl)-4-hydroxypiperidino]-4'-fluorobutyrophenone
• KBio2_006477
• Sigaperidol
• EINECS 200-155-6
• Haloperidol (JP17/USP/INN)
• KBioGR_002390
• Halopoidol
• Pernox
• KBioGR_000980
• HALOPERIDOL DECANOATE IMPURITY, HALOPERIDOL- [USP IMPURITY]
• DTXCID2014150
• Haldol (TN)
• SPECTRUM1500325
• BPBio1_001231
• AC250
• Serenelfi
• Haloperidol (Haldol)
• Linton
• NCGC00015500-13
• 4'-Fluoro-4-(4-hydroxy-4-(4'-chlorophenyl)piperidino)butyrophenone
• SY052276
• McN-JR-1625
• HALOPERIDOL [MI]
• HALOPERIDOL [WHO-DD]
• NCGC00015500-04
• NSC 615296
• Aloperidon
• Fortunan
• Aloperidolo [Italian]
• SR-01000003076
• Lopac-H-1512
• BSPBio_000130
• NSC-615296
• SC 170973
• H0912
• 4'-Fluoro-4-[4-hydroxy-4-(4'-chlorophenyl)piperidino]butyrophenone
• Ulcolind
• MLS001146904
• Prestwick_250
• DivK1c_000654
• Pharmakon1600-01500325
• HALOPERIDOLUM [WHO-IP LATIN]
• NCGC00015500-05
• NCGC00016234-01
• Keselan
• Tox21_500583
• Brotopon
• HMS2095G12
• NSC-170973
• HMS3261F08
• NCGC00015500-02
• Haloperidol 1.0 mg/ml in Methanol
• Aloperidol
• Q251347
• Haloperidol, 1mg/ml in Methanol
• BPBio1_000144
• AB00052008-21
• NCGC00261268-01
• Haloperidol, Pharmaceutical Secondary Standard; Certified Reference Material
• Opera_ID_446
• Prestwick2_000115
• KBio2_002390
• KBioSS_001341
• CS-1971
• Haloperidol, 1
• J6292F8L3D
• Probes1_000255
• NCGC00015500-09
• QTL1_000042
• Haloperidol (USAN:USP:INN:BAN:JAN)
• Haloperidol for system suitability
• NSC757054
• AT13670
• CHEMBL54
• NCGC00015500-06
• CHEBI:5613
• NCGC00015500-10
• STR04750
• InChI=1/C21H23ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2
• NCGC00015500-08
• starbld0018801
• FT-0669100
• Lopac0_000583
• HALOPERIDOL COMPONENT OF VESALIUM
• Aloperidolo
• Haloperidolum
• Neurodol
• Lealgin compositum
• Haloperidolum [INN-Latin]
• 4'-Fluoro-4-(4-(p-chlorophenyl)-4-hydroxypiperidinyl)butyrophenone
• Probes2_000296
• AKOS000280660
• Tox21_110162_1
• HSDB 3093
• 4-[4-(para-Chlorophenyl)-4-hydroxypiperidino]-4'-fluorobutyrophenone
• H 1512
• BRD-K67783091-001-04-8
• Bioperidolo
• AB00052008-22
• HMS502A16
• NCGC00015500-17
• 4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)-1-(4-fluorophenyl)butan-1-one
• KBio2_003909
• Halojust
• Mixidol
• 4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidyl]-1-(4-fluorophenyl)-butan-1-one
• haloperidol
• BDBM21398
• Einalon S
• HMS3712G12
• Tox21_300475
• Spectrum_000861
• Uliolind
• L000288
• CHA71659
• .gamma.-(4-(p-Chlorophenyl)-4-hydroxpiperidino)-p-fluorbutyrophenone
• Haloperidolum (INN-Latin)
• D00136
• Aloperidolo [DCIT]
• HALOPERIDOL (USP MONOGRAPH)
• HY-14538
• HMS1568G12
• HMS1920D03
• NCGC00023875-02
• Aldo
• R-1625
• Prestwick0_000115
• NCGC00023875-06
• C01814
• SR-01000003076-11
• 5-21-02-00377 (Beilstein Handbook Reference)
• Butyrophenone, 4-(4-(p-chlorophenyl)-4-hydroxypiperidino)-4'-fluoro-
• AC-19691
• NCGC00015500-11
• NCGC00015500-19
• HALOPERIDOL [JAN]
• NCGC00015500-16
• 1-Butanone, 4-(4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl)-1-(4-fluorophenyl)-
• SDCCGSBI-0050565.P005
• MFCD00051423
• Poly[2-methoxy-5-(3 inverted exclamation marka,7 inverted exclamation marka-dimethyloctyloxy)-1,4-phenylenevinylene]
• light-emitting polymer
• 4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(4-fluorophenyl) -1-butanone
• BRD-K67783091-003-07-7
• BRD-K67783091-001-25-3
• Haloperidol (JP18/USP/INN)
• DA-74000
• STL417208
• Samarium(III) acetylacetonate xhydrate
• BRD-K67783091-001-26-1

• MDL： MFCD03458070
• Inchi： 1S/C21H23ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2
• InChI Key： LNEPOXFFQSENCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(CCCC(C2C=CC(=CC=2)F)=O)CC1)O

Computed Properties

• Exact Mass: 375.1401348g/mol
• Monoisotopic Mass: 375.1401348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: [148]
• Boiling Point: 529.0±50.0 °C at 760 mmHg
• Flash Point: 273.8±30.1 °C
• Solubility: toluene, xylene, tetrahydrofuran, chloroform, chlorobenzene, cyclohexanone: soluble
• LogP: log Kow = 4.30
• Solubility: Not determined

Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl] Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl]

Research Briefing on Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl] (CAS: 177716-59-5)

This research briefing provides an in-depth analysis of the latest advancements and studies related to Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl] (CAS: 177716-59-5), a conjugated polymer with significant potential in chemical, biological, and pharmaceutical applications. The compound's unique structural and electronic properties make it a subject of interest in fields such as organic electronics, drug delivery, and biosensing.

Recent studies have highlighted the polymer's role in enhancing the efficiency of organic photovoltaic devices due to its excellent charge transport properties. Researchers have also explored its application in biosensors, where its high sensitivity and selectivity enable the detection of biomolecules at low concentrations. Additionally, its biocompatibility has been investigated for potential use in targeted drug delivery systems, offering a promising avenue for cancer therapy.

One of the key findings from recent research is the polymer's ability to self-assemble into nanostructures, which can be tailored for specific applications. This property has been leveraged to develop novel drug carriers that improve the solubility and bioavailability of hydrophobic drugs. Furthermore, its electrochemical stability makes it suitable for long-term implantation in biomedical devices.

Despite these advancements, challenges remain in optimizing the polymer's synthesis and scalability for industrial applications. Current research is focused on developing more efficient polymerization techniques and exploring its interactions with biological systems to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and material scientists are essential to overcome these hurdles and unlock the full potential of this versatile material.

In conclusion, Poly[[2-[(3,7-dimethyloctyl)oxy]-5-methoxy-1,4-phenylene]-1,2-ethenediyl] represents a cutting-edge material with broad applications in chemical, biological, and pharmaceutical fields. Continued research and development are expected to yield innovative solutions that address current limitations and expand its utility in advanced technologies.